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Compound of Interest

Compound Name: Butyne-1,4-diol

Cat. No.: B8721112

An In-depth Technical Guide to the Health and Safety of 1,4-Butynediol for Laboratory Use

Introduction

1,4-Butynediol (CAS No. 110-65-6) is a versatile chemical intermediate used in the synthesis of
a wide range of products, including pesticides, textile additives, corrosion inhibitors,
plasticizers, and synthetic resins.[1][2] It is an organic compound that is both an alkyne and a
diol, presenting as a colorless to yellow or white to light-brown solid.[1][2] While valuable in
research and development, its handling in a laboratory setting requires a thorough
understanding of its potential hazards and strict adherence to safety protocols due to its
reactivity and toxicity. This guide provides comprehensive health and safety information tailored
for researchers, scientists, and drug development professionals.

Hazard Identification and Classification

1,4-Butynediol is classified as a hazardous substance. Exposure can occur through inhalation,
skin absorption, eye contact, and ingestion.

Health Hazards:

» Acute Effects: It is corrosive and can cause severe irritation to the skin and eyes.[1][2]
Inhalation can irritate the respiratory tract, and ingestion is toxic.[2]
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» Chronic Effects: Prolonged or repeated skin contact may lead to the development of a skin

allergy, where subsequent low-level exposure can cause itching and a rash.[1]

e Absorption: The substance can be absorbed through the skin, which can contribute

significantly to overall exposure.[1]

Physical and Chemical Hazards:

o Combustibility: The material may burn but does not ignite readily.[1][3]

o Explosivity and Reactivity: While pure 1,4-butynediol is not explosive, it can decompose

explosively upon distillation if certain impurities like alkali or alkaline earth hydroxides are

present.[3] It may also react explosively or decompose violently when heated with alkaline

solutions, or in the presence of strong acids and mercury salts.[2][3] Containers may explode

when heated in a fire.[1]

Quantitative Data

husical and Chemical :

Property Value Reference
Chemical Formula C4HeO2 [2]
Molecular Weight 86.09 g/mol [4]
Appearance White to light-yellow/brown 2]
solid

Boiling Point 238 °C (460 °F) [4]

Flash Point 152 °C (305.6 °F) (Open Cup) [2]

Specific Gravity 1.07 at 20°C [4]
Solubility Soluble in water [3]

Toxicological Data

Limited quantitative toxicological data for 1,4-butynediol is publicly available. It is known to be a

poison by ingestion and exhibits moderate to high toxicity in animal studies.[2] It is considered
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to be approximately 10 times more toxic than the saturated C4 diols.[2] No specific
occupational exposure limits (e.g., PEL, TLV) have been established for 1,4-butynediol, but this

does not imply the substance is harmless.[1] Safe work practices should always be rigorously
followed.[1]

Experimental and Handling Protocols
Risk Assessment and Control Measures

A thorough risk assessment should be conducted before any new experiment involving 1,4-
butynediol. The following workflow outlines the necessary steps for safe laboratory use.
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Caption: Workflow for Safe Laboratory Handling of 1,4-Butynediol.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b8721112?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8721112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Engineering Controls

o Ventilation: All work with 1,4-butynediol should be conducted in a well-ventilated area.[5]
Operations should be enclosed where possible, or local exhaust ventilation (such as a
chemical fume hood) must be used at the site of chemical release to minimize inhalation
exposure.[1]

o Safety Equipment: Emergency eyewash fountains and safety showers must be immediately
accessible in the work area.[1][5]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical. OSHA standard 1910.132 requires employers to
assess hazards and provide appropriate PPE.[1]

PPE Type Specification Rationale

] Chemical safety goggles or a Protects against splashes and
Eye/Face Protection ) o
face shield. severe eye irritation.[5]

_ Protects against skin contact,
Hand Protection Neoprene rubber gloves. S )
irritation, and absorption.[4][5]

) ) Prevents skin contact and
) ] Protective clothing (e.g., lab o
Skin/Body Protection contamination of personal

coat, apron).
pron) clothing.[1][5]

Use an appropriate certified ] ]
) ) ] ) o Prevents inhalation of dust or
Respiratory Protection respirator if ventilation is
) vapors.[1]
inadequate.

Hygiene and Handling Practices

e Wash hands and any exposed skin thoroughly after handling.[1][5]

e Do not eat, drink, or smoke in areas where 1,4-butynediol is handled, processed, or stored.

[1]
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» Remove contaminated clothing promptly and launder it separately before reuse.[1] Do not
take contaminated work clothes home.[1]

e Avoid generating dust when handling the solid form.[5]

o Keep the substance away from heat, sparks, and open flames.[5]

Storage and Disposal

o Storage: Store in tightly closed containers in a cool, dry, and well-ventilated area away from
incompatible substances.[1][5]

e Disposal: 1,4-Butynediol and any contaminated materials must be disposed of as hazardous
waste.[1] Contact your institution's environmental health and safety department or a licensed
waste disposal company for specific guidance, following all federal, state, and local

regulations.[1]

Emergency Procedures

Rapid and correct response to an exposure or spill is crucial.
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Exposure or Spill Occurs
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Caption: Emergency Response Protocol for 1,4-Butynediol Incidents.

First Aid Measures

+ Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention immediately.[1][5]
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» Skin Contact: Quickly remove all contaminated clothing. Immediately wash the affected skin
with plenty of soap and water.[1]

 Inhalation: Remove the person from the exposure area to fresh air. Seek prompt medical
attention.[1]

 Ingestion: If the substance is swallowed, contact a poison control center (1-800-222-1222) or
seek immediate medical attention.[1]

Fire-Fighting Measures

o Extinguishing Media: Use dry chemical, carbon dioxide (COz2), water spray, or
alcohol/polymer foam extinguishers.[1]

o Hazards: Poisonous gases are produced in a fire.[1] Containers are at risk of exploding.[1]

e Procedure: Use a water spray to keep fire-exposed containers cool.[1] Firefighters must
wear self-contained breathing apparatus (SCBA) and full protective gear.[5]

Spill Response

o Evacuate all personnel not wearing appropriate protective equipment from the spill area.[1]

e Collect the spilled solid material in the safest and most convenient manner and deposit it into
sealed, labeled containers for disposal.[1]

» After the material has been collected, ventilate the area and wash the spill site thoroughly.[1]

o Employees required to clean up spills must be properly trained and equipped according to
regulations such as OSHA 1910.120(q).[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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